(8R,8Ar)-2-acetyl-6-amino-8-(2-fluoro-5-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
(8R,8Ar)-2-acetyl-6-amino-8-(2-fluoro-5-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
303967-01-3
VCID:
VC0459425
InChI:
InChI=1S/C21H18FN5O2/c1-12(28)27-6-5-14-16(8-23)20(26)21(10-24,11-25)19(17(14)9-27)15-7-13(29-2)3-4-18(15)22/h3-5,7,17,19H,6,9,26H2,1-2H3/t17-,19+/m0/s1
SMILES:
CC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)F
Molecular Formula:
C21H18FN5O2
Molecular Weight:
391.4g/mol
(8R,8Ar)-2-acetyl-6-amino-8-(2-fluoro-5-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
CAS No.: 303967-01-3
Main Products
VCID: VC0459425
Molecular Formula: C21H18FN5O2
Molecular Weight: 391.4g/mol
| CAS No. | 303967-01-3 |
|---|---|
| Product Name | (8R,8Ar)-2-acetyl-6-amino-8-(2-fluoro-5-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Molecular Formula | C21H18FN5O2 |
| Molecular Weight | 391.4g/mol |
| IUPAC Name | (8R,8aR)-2-acetyl-6-amino-8-(2-fluoro-5-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C21H18FN5O2/c1-12(28)27-6-5-14-16(8-23)20(26)21(10-24,11-25)19(17(14)9-27)15-7-13(29-2)3-4-18(15)22/h3-5,7,17,19H,6,9,26H2,1-2H3/t17-,19+/m0/s1 |
| Standard InChIKey | IZAPOVZCJVRCTJ-PKOBYXMFSA-N |
| Isomeric SMILES | CC(=O)N1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)F |
| SMILES | CC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)F |
| Canonical SMILES | CC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)F |
| PubChem Compound | 6547653 |
| Last Modified | Nov 11 2021 |
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